N-(3-chlorophenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propanamide

• Molecular Formula: C16H14ClN5OS
• Molecular Weight: 359.8 g/mol
• IUPAC Name: N-(3-chlorophenyl)-3-(1-phenyltetrazol-5-yl)sulfanylpropanamide
• InChI: InChI=1S/C16H14ClN5OS/c17-12-5-4-6-13(11-12)18-15(23)9-10-24-16-19-20-21-22(16)14-7-2-1-3-8-14/h1-8,11H,9-10H2,(H,18,23)
• InChI Key: VFGDKSBVBOMENR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCCC(=O)NC3=CC(=CC=C3)Cl

Description

N-(3-chlorophenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propanamide, commonly known as CP-47,497, is a synthetic cannabinoid that has been used extensively in scientific research. It was first synthesized in the 1990s and has since been used to study the endocannabinoid system, which is involved in a variety of physiological processes.

Mechanism of Action

CP-47,497 binds to the CB1 receptor, which is a G protein-coupled receptor. This binding activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. These neurotransmitters are involved in the regulation of pain, appetite, and mood.
Biochemical and physiological effects:
CP-47,497 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation, increase appetite, and improve mood. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using CP-47,497 in lab experiments is that it is a potent and selective CB1 receptor agonist. This allows for precise control over the activation of the endocannabinoid system. However, one limitation of using CP-47,497 is that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids.

Future Directions

1. Further study of the effects of CP-47,497 on the endocannabinoid system and its potential therapeutic applications.
2. Development of new synthetic cannabinoids that are more selective and have fewer side effects.
3. Study of the effects of CP-47,497 on different physiological systems and in different disease models.
4. Investigation of the potential interactions between CP-47,497 and other drugs or compounds.
5. Study of the long-term effects of CP-47,497 on the endocannabinoid system and its potential for addiction or dependence.

Synthesis Methods

CP-47,497 is synthesized through a multi-step process that involves the reaction of 3-chlorobenzonitrile with 1-phenyltetrazole in the presence of a base. The resulting intermediate is then reacted with 3-mercaptopropanoic acid to yield the final product.

Scientific Research Applications

CP-47,497 has been used extensively in scientific research to study the endocannabinoid system. It has been shown to bind to the CB1 receptor, which is involved in the regulation of pain, appetite, and mood. CP-47,497 has also been used to study the effects of cannabinoids on the immune system and the central nervous system.